Cas no 1805724-91-7 (5-Formyl-2-nitrophenylpropanal)

• Product Name: 5-Formyl-2-nitrophenylpropanal
• CAS No: 1805724-91-7
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4962003
• Update Time: 2025-05-30

5-Formyl-2-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-Formyl-2-nitrophenylpropanal

• Inchi： 1S/C10H9NO4/c1-7(5-12)9-4-8(6-13)2-3-10(9)11(14)15/h2-7H,1H3
• InChI Key： HOPVIRNPCQWUEY-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=C(C=O)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.2
• Topological Polar Surface Area: 80

Additional information on 5-Formyl-2-nitrophenylpropanal

5-Formyl-2-nitrophenylpropanal (CAS No. 1805724-91-7)

5-Formyl-2-nitrophenylpropanal is a compound with the CAS registry number 1805724-91-7, and it is a derivative of phenylpropanal with a nitro group at the 2-position and a formyl group at the 5-position. This compound has garnered attention in recent years due to its unique chemical properties and potential applications in various fields, including organic synthesis, materials science, and pharmacology.

The structure of 5-formyl-2-nitrophenylpropanal consists of a benzene ring substituted with a nitro group (-NO₂) at the 2-position and a propanal group (-CH₂CH₂CHO) at the 5-position. The presence of the nitro group imparts strong electron-withdrawing effects, which significantly influence the reactivity of the molecule. This makes it an interesting candidate for exploring various chemical transformations, such as nucleophilic aromatic substitution and redox reactions.

Recent studies have highlighted the potential of 5-formyl-2-nitrophenylpropanal in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures. For instance, its formyl group can undergo condensation reactions, such as the aldol reaction, to form β-hydroxy ketones or α,β-unsaturated carbonyl compounds. These products are valuable intermediates in drug discovery and natural product synthesis.

In addition to its role in organic synthesis, 5-formyl-2-nitrophenylpropanal has shown promise in materials science. Its aromatic ring and functional groups make it suitable for applications in polymer chemistry and as a precursor for advanced materials. For example, researchers have explored its use in synthesizing conducting polymers and functionalized surfaces with tailored electronic properties.

The chemical properties of 5-formyl-2-nitrophenylpropanal are also influenced by its substituents. The nitro group enhances the acidity of the α-hydrogens adjacent to the carbonyl group, making it more susceptible to enolate formation under basic conditions. This property is exploited in various enolate-based reactions, such as Michael additions and Claisen condensations.

From an analytical standpoint, 5-formyl-2-nitrophenylpropanal can be characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure and purity, which are critical for ensuring reproducibility in research and industrial applications.

Looking ahead, 5-formyl-2-nitrophenylpropanal is expected to play an increasingly important role in interdisciplinary research. Its unique combination of functional groups offers opportunities for innovation across multiple domains, from drug development to sustainable materials design. As researchers continue to explore its potential, this compound is likely to contribute significantly to advancements in chemistry and related fields.